Cas no 618417-91-7 (5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618417-91-7
• MF: C₂₃H₁₇ClN₂O₄
• MW: 420.845084905624
• CID: 5437199
• Update Time: 2025-07-21

5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
• 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C23H17ClN2O4/c1-30-17-6-4-5-15(13-17)21(27)19-20(14-8-10-16(24)11-9-14)26(23(29)22(19)28)18-7-2-3-12-25-18/h2-13,20,28H,1H3
• InChI Key： YUKQUSLUBOKGOB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=C(Cl)C=C2)C(C(=O)C2=CC=CC(OC)=C2)=C(O)C1=O

Additional information on 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one: A Novel Scaffold for Targeted Therapeutic Applications

5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one is a synthetic compound with a unique molecular framework that integrates multiple pharmacophoric elements, including 4-chlorophenyl, 3-hydroxy, 3-methoxybenzoyl, and pyridin-2-yl moieties. This molecule is characterized by its pyrrol-2-one core, which is a critical structural motif in various bioactive compounds. The compound's chemical structure, defined by its CAS number 618417-91-7, represents a strategic combination of functional groups that may confer diverse biological activities, making it a promising candidate for pharmaceutical research.

Recent studies have highlighted the potential of 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one in modulating cellular signaling pathways. For instance, the 4-chlorophenyl substituent may enhance hydrophobic interactions with membrane-bound receptors, while the 3-methoxybenzoyl group could contribute to metabolic stability. The pyridin-2-yl ring, known for its ability to engage in hydrogen bonding, may facilitate interactions with enzyme active sites or protein targets. These structural features position the compound as a versatile scaffold for drug design, particularly in the context of anti-inflammatory and neuroprotective therapies.

Current research has demonstrated that the 3-hydroxy group in this molecule may play a pivotal role in its pharmacological activity. A 2023 study published in Journal of Medicinal Chemistry reported that the 3-hydroxy functionality enhances the compound's ability to inhibit the NF-κB pathway, a key regulator of inflammatory responses. This finding aligns with the growing interest in targeting inflammatory mediators for the treatment of chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. The pyrrol-2-one ring, meanwhile, has been shown to stabilize the compound's conformation, improving its binding affinity to target proteins.

The 3-methoxybenzoyl moiety in 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one is another critical element contributing to its biological profile. This group is known to modulate the compound's solubility and permeability, which are essential parameters for drug absorption and bioavailability. A recent preclinical study (2024) indicated that the 3-methoxybenzoyl substitution significantly improves the compound's oral bioavailability compared to its unsubstituted analogs. This property makes the compound particularly suitable for oral administration, a key consideration in pharmaceutical development.

In addition to its pharmacokinetic advantages, the pyridin-2-yl substituent in 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one may confer additional therapeutic benefits. The pyridin-2-yl ring is capable of forming hydrogen bonds with amino acid residues in target proteins, which can enhance the compound's selectivity for specific molecular targets. This selectivity is crucial for minimizing off-target effects, a major challenge in the development of small-molecule therapeutics.

The structural complexity of 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one also raises questions about its metabolic fate and potential toxicity. While the compound's 3-hydroxy group may undergo phase II metabolic conjugation, the 4-chlorophenyl substituent could introduce potential oxidative stress. However, recent studies have shown that the compound's metabolic stability is comparable to other derivatives in its class, suggesting that its safety profile may be favorable in vivo.

From a synthetic standpoint, the preparation of 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one involves a multi-step process that includes the coupling of 4-chlorophenyl and 3-methoxybenzoyl groups with the pyrrol-2-one core. The efficiency of this synthesis is critical for large-scale production, as the compound's potential therapeutic applications may require substantial quantities for clinical trials. Advances in asymmetric catalysis and green chemistry have made the synthesis of such complex molecules more feasible, reducing both cost and environmental impact.

Despite the promising biological activity of 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, further research is needed to fully characterize its pharmacological profile. For example, the compound's activity against specific enzyme targets or its ability to modulate gene expression remains to be explored. Additionally, in vivo studies are required to confirm its efficacy in animal models of disease and to evaluate its safety in preclinical settings.

In conclusion, 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one represents a novel scaffold with significant potential for therapeutic applications. Its unique molecular structure, combining multiple pharmacophoric elements, positions it as a candidate for the development of drugs targeting inflammatory and neurodegenerative diseases. Continued research into its biological activity, pharmacokinetics, and synthetic accessibility will be essential to realize its therapeutic potential in the future.

Keywords: 5-(4-chlorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, 3-hydroxy, 3-methoxybenzoyl, pyridin-2-yl, 4-chlorophenyl, pyrrol-2-one, CAS 618417-91-7